Cas no 40067-80-9 (N'-Hydroxy-3-(trifluoromethyl)benzenecarboximidamide)

• Product Name: N'-Hydroxy-3-(trifluoromethyl)benzenecarboximidamide
• CAS No: 40067-80-9
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• MDL: MFCD00068189
• CID: 328202
• PubChem ID: 24866422
• Update Time: 2025-05-20

N'-Hydroxy-3-(trifluoromethyl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,N-hydroxy-3-(trifluoromethyl)-
• 3-(Trifluoromethyl)benzamidoxime
• N'-hydroxy-3-(trifluoromethyl)benzenecarboximidamide
• N'-Hydroxy-3-(trifluoromethyl)-benzenecarboximidamide
• N-hydroxy-3-trifluoromethyl-benzamidine
• N'-Hydroxy-3-(trifluoromethyl)benzimidamide
• SCHEMBL642821
• DTXSID00430545
• N'-Hydroxy-3-(trifluoromethyl)benzene-1-carboximidamide
• N'-Hydroxy-3-(trifluoromethyl)benzenecarboximidamide #
• (E)-N'-hydroxy-3-(trifluoromethyl)benzimidamide
• A824882
• 40067-80-9
• CCG-245639
• 3-(trifluoromethyl) benzamidoxime
• Z220329110
• F2158-1172
• 10J-367S
• 1219626-08-0
• CS-0452139
• EN300-25937
• AS-38551
• HMS1449A10
• J-502650
• (Z)-N'-hydroxy-3-(trifluoromethyl)benzene-1-carboximidamide
• 3-Trifluoromethylbenzamideoxime
• IDI1_017733
• N-hydroxy-3-(trifluoromethyl)benzimidamide
• 3-(trifluoromethyl)benzamidoxime, AldrichCPR
• (Z)-N'-Hydroxy-3-(trifluoromethyl)benzimidamide
• AKOS025310050
• AKOS000200393
• BBL005430
• STL096094
• N'-Hydroxy-3-(trifluoromethyl)benzenecarboximidamide

• MDL： MFCD00068189
• Inchi： 1S/C8H7F3N2O/c9-8(10,11)6-3-1-2-5(4-6)7(12)13-14/h1-4,14H,(H2,12,13)
• InChI Key： SBGBSARAGZEWGI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(/C(=N/O)/N)C=1)(F)F

Computed Properties

• Exact Mass: 204.05100
• Monoisotopic Mass: 204.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 87-90 °C (lit.)
• PSA: 58.61000
• LogP: 2.50020
• Solubility: Not determined

N'-Hydroxy-3-(trifluoromethyl)benzenecarboximidamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on N'-Hydroxy-3-(trifluoromethyl)benzenecarboximidamide

N'-Hydroxy-3-(Trifluoromethyl)Benzenecarboximidamide: A Comprehensive Overview

N'-Hydroxy-3-(Trifluoromethyl)Benzenecarboximidamide, also known by its CAS number 40067-80-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, advanced materials development, and environmental chemistry, making it a subject of extensive research.

The molecular structure of N'-Hydroxy-3-(Trifluoromethyl)Benzenecarboximidamide is characterized by a benzenecarboximidamide backbone with a trifluoromethyl substituent at the 3-position. This substitution introduces significant electronic and steric effects, which influence the compound's reactivity and stability. The hydroxy group further enhances its functional versatility, enabling participation in hydrogen bonding and other intermolecular interactions. These features make it a valuable building block in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. For instance, density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly alters the electron distribution around the aromatic ring, enhancing its electrophilic character. This property is particularly advantageous in catalytic applications, where electron-deficient aromatic systems are often sought after.

In terms of synthesis, N'-Hydroxy-3-(Trifluoromethyl)Benzenecarboximidamide can be prepared via a variety of methods, including nucleophilic aromatic substitution and condensation reactions. Researchers have optimized these methods to achieve higher yields and better purity, leveraging modern catalytic systems and green chemistry principles. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

The applications of this compound are diverse and expanding rapidly. In the pharmaceutical industry, it has been explored as a potential lead molecule for anti-inflammatory and anticancer agents. Its ability to modulate key cellular pathways makes it a promising candidate for drug development. Additionally, in materials science, it has been utilized as a precursor for advanced polymers and coatings with tailored mechanical and thermal properties.

Environmental scientists have also taken interest in N'-Hydroxy-3-(Trifluoromethyl)Benzenecarboximidamide due to its role in studying fluorinated compounds' environmental fate. Recent studies have focused on its degradation pathways under various environmental conditions, such as UV light exposure and microbial activity. Understanding these processes is crucial for assessing the compound's potential impact on ecosystems.

In conclusion, N'-Hydroxy-3-(Trifluoromethyl)Benzenecarboximidamide (CAS No: 40067-80-9) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future research and industrial developments.